Cas no 360-68-9 (Coprostan-3-ol)

• Product Name: Coprostan-3-ol
• CAS No: 360-68-9
• MF: C₂₇H₄₈O
• MW: 388.669428825378
• CID: 314017
• PubChem ID: 57654041
• Update Time: 2025-04-19

Coprostan-3-ol Chemical and Physical Properties

Names and Identifiers

• Cholestan-3-ol, (3b,5b)-
• 5ß(H)-Cholestan-3β-ol
• COPROSTANOL
• 5beta-cholestanol
• Cholestan-3-ol
• COPROSTAN-3B-OL
• COPROSTAN-3-OL
• COPROSTEROL
• Koprosterin
• Koprosterol
• Stercorin
• Zymostanol
• Koprosterin; Stercorin;NSC 5060
• (3S,5R,8R,9S,10S,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol
• NSC 18175
• DTXSID1052036
• 3.BETA.-COPROSTANOL
• Cholestan-3-ol, (3-beta,5-beta)-
• 3b-Hydroxy-5b-cholestanol
• Cholestan-3-ol, (3beta,5beta)-
• QNJ
• AKOS037645036
• CHEMBL2048325
• Cholestan-3-ol, (3.beta.,5.beta.)-
• (3beta,5beta)-cholestan-3-ol
• 5-beta-Cholestan-3-Beta-Ol (Coprosterol)
• UNII-PPT67I3S74
• Coprostan-3-ol, >=98%
• 5b-Cholestan-3b-ol
• 3-beta-Cholestanol
• AS-56343
• (3-beta,5-beta)-Cholestan-3-ol
• NSC-18175
• CHEBI:89519
• Koprosterin [German]
• NSC5060
• (3S,5R,8R,9S,10S,13R,14S,17R)-10,13-dimethyl-17-((R)-6-methylheptan-2-yl)hexadecahydro-1H-cyclopenta[a]phenanthren-3-ol
• NS00124866
• 3-beta-Hydroxycholestane
• NSC18175
• COPROSTEROL [MI]
• 360-68-9
• 3beta-Hydroxy-5beta-cholestanol
• PPT67I3S74
• (3b,5b)-cholestan-3-ol
• 5beta Coprostanol
• Cholestan-3-ol,5.beta.)-
• SCHEMBL28410
• 3.beta.-Hydroxy-5.beta.-cholestanol
• Q5168983
• 5beta-Cholestan-3beta-ol
• NSC-5060
• EINECS 206-638-8
• 5beta-Coprostanol
• LMST01010078
• 5.beta.-Cholestan-3.beta.-ol
• 5b-Coprostanol
• 5-beta-Cholestan-3-beta-ol
• (3beta,5beta,14beta,17alpha)-cholestan-3-ol
• Coprostan-3-beta-ol
• Cholestan-3-ol, (3beta,5beta)-(9CI)
• beta Cholestanol
• Cholestan3ol, (3beta,5beta)
• (3beta,5beta)Cholestan3ol
• 5 alpha Cholestan 3 alpha ol
• 3betaHydroxycholestane
• 5betaCholestan3betaol
• DTXCID6030603
• 5 alpha-Cholestan-3 alpha-ol
• 5 beta-Cholestan-3 alpha-ol
• HY-118103
• CS-0065199
• 5 alpha-Cholestan-3 beta-ol
• Coprostan3betaol
• 3betaCoprostanol
• beta-ol, 5 beta-Cholestan-3
• 5 alpha Cholestan 3 beta ol
• (1r,3as,3bs,5as,7s,9as,9bs,11ar)-9a,11a-dimethyl-1-[(2r)-6-methylheptan-2-yl]-tetradecahydro-1h-cyclopenta[a]phenanthren-7-ol
• QYIXCDOBOSTCEI-NWKZBHTNSA-N
• Cholestan3ol, (3beta,5beta) (9CI)
• 5betaCholestan3betaol (8CI)
• 5 beta Cholestan 3 beta ol
• 3BETA-COPROSTANOL
• DTXCID401474016
• Coprostan-3-.beta.-ol
• 3betaHydroxy5betacholestanol
• Cholestan-3-ol, (3-beta,5-beta)-(9CI)
• beta-Cholestan-3 beta-ol, 5
• (1r,3as,3bs,5as,7s,9as,9bs,11ar)-9a,11a-dimethyl-1-((2r)-6-methylheptan-2-yl)-tetradecahydro-1h-cyclopenta(a)phenanthren-7-ol
• Cholestan-3-ol, (3alpha)-
• 3betaCholestanol
• Coprostan3ol
• Cholestan 3 ol
• Cholestanol, (3alpha, 5beta)-Isomer
• 5 beta-Cholestan-3 beta-ol
• 27409-41-2
• 5beta-Cholestan-3beta-ol (8CI)
• Coprostan-3-ol

• MDL： MFCD00068259
• Inchi： 1S/C27H48O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h18-25,28H,6-17H2,1-5H3/t19-,20-,21+,22+,23-,24+,25+,26+,27-/m1/s1
• InChI Key： QYIXCDOBOSTCEI-NWKZBHTNSA-N
• SMILES： O[C@H]1CC[C@@]2(C)[C@@H](C1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 388.37100
• Monoisotopic Mass: 388.371
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 9.4

Experimental Properties

• Color/Form: White powder
• Density: 0.9506 (rough estimate)
• Melting Point: 101°
• Boiling Point: 454.32°C (rough estimate)
• Flash Point: 190.7±12.3 °C
• Refractive Index: 1.5250 (estimate)
• PSA: 20.23000
• LogP: 7.46860
• Specific Rotation: D18 +28° (c = 1.8 in CHCl3)
• Vapor Pressure: 0.0±2.5 mmHg at 25°C

Coprostan-3-ol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives